BENGHE Foundational & Exploratory

Check Availability & Pricing

Acid Yellow 61: A Technical Guide to Potential
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351
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Executive Summary

Acid Yellow 61, a sulfonated monoazo dye, is a synthetic colorant with extensive industrial
applications, primarily in the dyeing of textiles such as wool, silk, and polyamide fabrics, as well
as in the coloration of leather. Despite its widespread industrial use, a comprehensive review of
scientific literature reveals a significant gap in its application within biological, medical, or drug
development research. This technical guide synthesizes the known physicochemical properties
of Acid Yellow 61 and, based on the established research applications of structurally related
sulfonated azo dyes, explores its potential, yet currently hypothetical, applications for the
scientific research community. This document aims to serve as a foundational resource for
researchers interested in exploring the untapped potential of this compound in areas such as
cellular imaging, diagnostics, and as a tool for studying macromolecular structures.

Physicochemical and Industrial Profile of Acid
Yellow 61

Acid Yellow 61 is characterized by its yellow powder form and solubility in water. Its primary
role is as a colorant, a function of its azo chromophore. The presence of sulfonate groups
enhances its water solubility and its ability to bind to proteinaceous materials like wool and silk
through ionic interactions.
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hemical and Physical :

Property Value Reference
C.l. Name Acid Yellow 61 [1]

C.l. Number 18968 [1][2]

CAS Number 12217-38-8 [1]
Molecular Formula C24H20CI2NsNaOeS:2 [1]
Molecular Weight 632.47 g/mol [1]
Appearance Yellow powder [1]

Solubility in Water

35¢g/Lat90°C

[1]3]

Synonyms

Weak Acid Yellow GW, Weak
Acid Yellow P-L, Acid Brilliant
Yellow PL, Sandolan Fast
Yellow P-L, Suminol Fast
Yellow G

[1](2]

Established Industrial Applications

The primary application of Acid Yellow 61 is in the dyeing of various materials. Its utility in this

sector is well-documented in numerous patents and industrial chemical literature.

Industry Application
) Dyeing of wool, silk, polyamide fibers, and their
Textile
blends.[1]
Leather Coloration of leather goods.[1]
Inks Formulation of inks for writing instruments.

Hypothetical Research Applications

While no direct evidence of Acid Yellow 61's use in biomedical research has been identified,

the known applications of other sulfonated azo dyes provide a framework for postulating
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potential research avenues. These proposed applications are speculative and would require
significant experimental validation.

As a Fluorescent Probe for Hypoxia Detection

Concept: Many azo dyes are non-fluorescent due to the efficient quenching of excited states by
the azo (-N=N-) group.[4] Under hypoxic conditions, cellular reductases can cleave the azo
bond. If Acid Yellow 61 were to be structurally modified to link it to a fluorophore, this cleavage
could restore fluorescence, creating an "off-on" probe for detecting hypoxic environments in cell
cultures or tissue models.[5][6]

Proposed Mechanism:
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Caption: Hypothetical mechanism of Acid Yellow 61 as a hypoxia-activated fluorescent probe.

Staining and Analysis of Macromolecular Structures
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Concept: Sulfonated azo dyes are utilized in histochemistry to study the orientation of protein
macromolecules, such as collagen, through linear dichroism.[1][7] The sulfonate groups of the
dye bind electrostatically to positively charged groups on proteins. When the protein substrate
is highly oriented, the bound dye molecules also become oriented, leading to differential
absorption of polarized light.

Potential Application: Acid Yellow 61, with its two sulfonate groups, could potentially be used
to stain oriented biological structures like tendons, ligaments, or muscle fibers. Analysis with
polarized light microscopy could then provide insights into the molecular organization and
changes in these tissues during development, disease, or in response to therapeutic agents.

Experimental Protocols for Validation

The following are proposed experimental workflows to investigate the hypothetical applications
of Acid Yellow 61.

Workflow for Assessing Cytotoxicity and
Biocompatibility

A prerequisite for any biological application is the assessment of the compound's toxicity.
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Prepare Acid Yellow 61 Stock Solution
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Caption: Experimental workflow for evaluating the cytotoxicity of Acid Yellow 61.

Protocol for Evaluating Staining of Collagenous Tissue

Tissue Preparation: Obtain rat Achilles tendons and fix in 4% paraformaldehyde.

Staining Solution: Prepare a 0.1% (w/v) solution of Acid Yellow 61 in a suitable buffer (e.g.,

Mcllvaine buffer at pH 4.0).

Staining Procedure: Immerse fixed tendons in the staining solution for 1 hour.

Washing: Rinse thoroughly with the buffer solution to remove unbound dye.

Mounting: Mount the stained tendons on a microscope slide.

Analysis: Observe the stained tissue using a polarized light microscope.
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o Data Acquisition: Measure the absorbance of light polarized parallel and perpendicular to the
main axis of the tendon to determine linear dichroism.

Toxicological and Safety Considerations

As an azo dye, Acid Yellow 61 carries potential toxicological risks that must be considered.
The degradation of azo dyes can lead to the formation of aromatic amines, some of which are
known to be hazardous.[8]

Toxicity Aspect Information Reference

May be harmful if swallowed or

Acute Toxicity ) [9]
inhaled.

Skin Irritation Classified as a skin irritant. [9]

Eye Irritation Classified as an eye irritant. 9]

Known to cause contact
ontact Allergy
C All I 10
allergy.

No specific data found for Acid
. Yellow 61, but some azo dyes
Genotoxicity ) [11]
have shown genotoxic

potential.

Conclusion and Future Directions

Acid Yellow 61 is a well-established industrial dye with a currently unexplored potential in the
realm of biomedical research. Based on the functional precedent of similar sulfonated azo
dyes, this compound presents intriguing, albeit hypothetical, opportunities for the development
of novel research tools. Future research should initially focus on rigorous toxicological and
biocompatibility testing. Should the compound prove to be sufficiently non-toxic at effective
concentrations, further investigation into its potential as a fluorescent probe or a specialized
stain for macromolecular structures would be warranted. The development of such applications
would require a multidisciplinary approach, combining expertise in synthetic chemistry, cell
biology, and advanced microscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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